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Compound of Interest

Compound Name: Cyclohexaneacetic acid

Cat. No.: B165959 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. Cyclohexaneacetic acid, a common reagent, requires strict disposal procedures

to ensure the safety of personnel and the protection of the environment. This guide provides

essential, step-by-step information for the safe and compliant disposal of cyclohexaneacetic
acid.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

Handle cyclohexaneacetic acid in a well-ventilated area, such as a fume hood, to avoid

inhalation of any dust or vapors.

Disposal Protocol: A Step-by-Step Approach
Cyclohexaneacetic acid should be disposed of as hazardous chemical waste. It is crucial to

adhere to the following procedures, which align with general laboratory safety standards and

regulatory requirements.

Waste Identification and Classification:

Clearly label cyclohexaneacetic acid waste with its full chemical name. Do not use

abbreviations or chemical formulas.
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The waste is classified as a hazardous irritant, causing skin and serious eye irritation.

Waste Segregation and Storage:

Store waste cyclohexaneacetic acid in a designated hazardous waste accumulation

area.

It is crucial to prevent contact with incompatible materials. Store it separately from strong

oxidizing agents, strong acids, and strong bases.

Use a dedicated, properly sealed, and clearly labeled waste container. The container must

be in good condition and compatible with the chemical.

Container Management:

The hazardous waste container must be kept closed at all times, except when adding

waste.

Ensure the container is labeled with the words "Hazardous Waste" and includes the full

chemical name, accumulation start date, and associated hazards.

Disposal Request and Pickup:

Do not dispose of cyclohexaneacetic acid down the drain or in regular trash.[1][2] This is

a violation of standard safety protocols and environmental regulations.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.

Follow your organization's specific procedures for requesting a hazardous waste pickup.

This typically involves submitting a chemical waste collection form.

Emergency Procedures for Spills:

In the event of a spill, evacuate the immediate area if necessary.

Wearing appropriate PPE, absorb the spilled material with an inert absorbent, such as

vermiculite or sand.
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Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.

Clean the spill area thoroughly.

Quantitative Data and Chemical Properties
While specific disposal concentration limits are not applicable due to the requirement for

hazardous waste collection, understanding the chemical properties of cyclohexaneacetic acid
can inform safe handling and storage.

Property Value

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.20 g/mol

Appearance Solid

Boiling Point 242.0 to 243.0 °C @ 760.00 mm Hg

Melting Point 33 °C

Solubility 2.88 mg/mL at 25 °C

Source: PubChem CID 21363[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of cyclohexaneacetic acid.
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Cyclohexaneacetic Acid Disposal Workflow

Waste Generation & Initial Handling

Waste Preparation & Storage

Final Disposal

Cyclohexaneacetic Acid Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handle in a Ventilated Area
(Fume Hood)

Select a compatible, sealed container.

Is the waste container properly labeled?
'Hazardous Waste', Chemical Name, Date

Label the container correctly.

No

Store in designated Hazardous Waste Area.
Segregate from incompatibles.

Yes

Is it permissible to dispose down the drain?

NO.
Do not empty into drains.

No

Contact Environmental Health & Safety (EHS)
or approved waste vendor.

Yes (Not Applicable for this chemical)

Complete and submit a
waste pickup request form.

Waste collected by authorized personnel.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of cyclohexaneacetic acid.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of cyclohexaneacetic acid, fostering a secure research environment and upholding

environmental responsibility. Always consult your institution's specific safety and disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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